4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile

• IUPAC Name: 4-[[[4-(4-methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile
• InChI: InChI=1S/C21H24N2O2/c1-24-20-8-6-19(7-9-20)21(10-12-25-13-11-21)16-23-15-18-4-2-17(14-22)3-5-18/h2-9,23H,10-13,15-16H2,1H3
• InChI Key: ASOSUSOQVWDFPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNCC3=CC=C(C=C3)C#N
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile, also known as Moxonidine, is a selective agonist of imidazoline receptors. It is commonly used in scientific research to study the mechanism of action and physiological effects of imidazoline receptors.

Mechanism of Action

4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile binds to imidazoline receptors and activates them, leading to a decrease in sympathetic nervous system activity. This results in a decrease in heart rate and blood pressure. This compound also stimulates the release of insulin from pancreatic beta cells and inhibits the release of norepinephrine from sympathetic nerve terminals.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It decreases heart rate and blood pressure, which makes it useful for the treatment of hypertension. It also stimulates the release of insulin from pancreatic beta cells, which makes it useful for the treatment of type 2 diabetes. This compound has also been shown to have analgesic effects, which makes it useful for the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile in lab experiments is its selectivity for imidazoline receptors. This allows researchers to study the specific effects of imidazoline receptor activation without interference from other receptors. One limitation of using this compound in lab experiments is its relatively short half-life, which requires frequent dosing.

Future Directions

There are several future directions for research on 4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile. One direction is the development of more selective imidazoline receptor agonists that can be used to study the specific effects of different imidazoline receptor subtypes. Another direction is the development of longer-acting formulations of this compound that require less frequent dosing. Finally, research could focus on the potential therapeutic uses of this compound in the treatment of other conditions, such as neuropathic pain and depression.
Conclusion
This compound is a selective agonist of imidazoline receptors that is commonly used in scientific research to study the mechanism of action and physiological effects of imidazoline receptors. It has been shown to have a number of biochemical and physiological effects, including a decrease in heart rate and blood pressure, stimulation of insulin release, and analgesic effects. While there are some limitations to its use in lab experiments, this compound remains a valuable tool for studying imidazoline receptors and their potential therapeutic uses.

Synthesis Methods

4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile can be synthesized through a multi-step process starting with 4-methoxybenzaldehyde. The first step is the conversion of 4-methoxybenzaldehyde to 4-methoxyphenylacetic acid, which is then converted to 4-methoxyphenylacetonitrile. The final step involves the reaction of 4-methoxyphenylacetonitrile with 4-(chloromethyl)oxan-4-ylmethylamine to yield this compound.

Scientific Research Applications

4-[[[4-(4-Methoxyphenyl)oxan-4-yl]methylamino]methyl]benzonitrile is used in scientific research to study the function of imidazoline receptors. Imidazoline receptors are involved in the regulation of blood pressure, insulin secretion, and pain modulation. This compound is a selective agonist of imidazoline receptors, which makes it a useful tool for studying the physiological effects of imidazoline receptor activation.